Cas no 351062-23-2 (3-Amino-3-1-(4-nitrophenyl)-1H-pyrrol-2-ylpropanoic acid)

• Product Name: 3-Amino-3-1-(4-nitrophenyl)-1H-pyrrol-2-ylpropanoic acid
• CAS No: 351062-23-2
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• MDL: MFCD02140235
• CID: 4713269
• Update Time: 2025-10-28

3-Amino-3-1-(4-nitrophenyl)-1H-pyrrol-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]propanoic acid
• 3-amino-3-[1-(4-nitrophenyl)pyrrol-2-yl]propanoic acid
• 3-amino-3-(1-(4-nitrophenyl)-1H-pyrrol-2-yl)propanoic acid
• Oprea1_215526
• A2726/0115797
• STK678192
• BBL005111
• ST045399
• R5571
• 1H-pyrrole-2-propanoic acid, beta-amino-1-(4-nitrophenyl)-
• 3-Amino-3-1-(4-nitrophenyl)-1H-pyrrol-2-ylpropanoic acid

• MDL： MFCD02140235
• Inchi： 1S/C13H13N3O4/c14-11(8-13(17)18)12-2-1-7-15(12)9-3-5-10(6-4-9)16(19)20/h1-7,11H,8,14H2,(H,17,18)
• InChI Key： QPTSBCSINGPCKQ-UHFFFAOYSA-N
• SMILES： OC(CC(C1=CC=CN1C1C=CC(=CC=1)[N+](=O)[O-])N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 3-Amino-3-1-(4-nitrophenyl)-1H-pyrrol-2-ylpropanoic acid

Comprehensive Overview of 3-Amino-3-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]propanoic acid (CAS No. 351062-23-2)

3-Amino-3-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]propanoic acid (CAS No. 351062-23-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrole and nitrophenyl functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and development.

The molecular structure of 3-Amino-3-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]propanoic acid features a pyrrole ring substituted with a 4-nitrophenyl group and an amino acid side chain. This combination of functional groups makes it a versatile building block for designing novel compounds with potential therapeutic effects. Recent studies have explored its role in modulating enzyme activity and receptor binding, which aligns with the growing demand for targeted drug therapies and precision medicine.

One of the most frequently asked questions about 3-Amino-3-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]propanoic acid is its solubility and stability under various conditions. This compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Its stability at room temperature ensures ease of handling, though prolonged exposure to light or moisture should be avoided to maintain its integrity.

In the context of drug discovery, 3-Amino-3-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]propanoic acid has been investigated for its potential as a scaffold in small-molecule inhibitors. The nitrophenyl moiety, in particular, is known for its electron-withdrawing properties, which can enhance the binding affinity of derived compounds to biological targets. This aligns with current trends in computational chemistry and structure-activity relationship (SAR) studies, where researchers leverage such features to optimize drug candidates.

The synthesis of 3-Amino-3-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]propanoic acid typically involves multi-step organic reactions, including pyrrole formation and nitrophenyl substitution. These processes are often optimized for yield and purity, given the compound's utility in downstream applications. Recent advancements in green chemistry have also prompted explorations into more sustainable synthetic routes, reducing the use of hazardous reagents and minimizing waste.

Another area of interest is the compound's potential role in fluorescence labeling and probe development. The nitrophenyl group can serve as a quenching agent in fluorescent systems, making 3-Amino-3-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]propanoic acid a candidate for designing molecular probes. This application is particularly relevant in bioimaging and diagnostics, where precise detection of biomolecules is crucial.

Market dynamics for 3-Amino-3-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]propanoic acid reflect its niche but growing demand. Suppliers and manufacturers often highlight its high purity (>98%) and compliance with Good Manufacturing Practices (GMP) to cater to pharmaceutical and research clients. The compound's pricing is influenced by factors such as scale of production, purity requirements, and regional availability, with North America and Europe being key markets.

For researchers seeking to purchase 3-Amino-3-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]propanoic acid, it is essential to verify the supplier's credentials and request analytical data such as HPLC and NMR spectra. Reputable suppliers often provide Certificates of Analysis (CoA) to ensure transparency and quality assurance. Additionally, custom synthesis services are available for those requiring tailored quantities or derivatives of this compound.

In summary, 3-Amino-3-[1-(4-nitrophenyl)-1H-pyrrol-2-yl]propanoic acid (CAS No. 351062-23-2) is a valuable chemical entity with diverse applications in pharmaceutical research, bioimaging, and molecular probe development. Its unique structural features and functional groups make it a promising candidate for further exploration in drug design and biochemical studies. As the demand for specialized intermediates grows, this compound is poised to play an increasingly important role in advancing scientific and medical innovations.